Cas no 64129-91-5 (Methyl hydrogen 2-dodecenylsuccinate)
64129-91-5 structure
Product Name:Methyl hydrogen 2-dodecenylsuccinate
CAS No:64129-91-5
MF:C17H30O4
MW:298.417706012726
CID:505520
PubChem ID:115818
Update Time:2025-04-19
Methyl hydrogen 2-dodecenylsuccinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl hydrogen 2-dodecenylsuccinate
- (10E)-3-(methoxycarbonyl)pentadec-10-enoic acid
- Butanedioic acid, 2-(dodecen-1-yl)-, monomethyl ester
- Butanedioic acid, dodecenyl-, monomethyl ester
- Dodecenylsuccinic anhydride methyl acid ester
- DTXSID601015006
- 64129-91-5
-
- Inchi: 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-15(14-16(18)19)17(20)21-2/h6-7,15H,3-5,8-14H2,1-2H3,(H,18,19)
- InChI Key: VSPIKCBVTKGIEO-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC(=O)O)CCCCCCC=CCCCC)=O
Computed Properties
- Exact Mass: 298.2145
- Monoisotopic Mass: 298.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Methyl hydrogen 2-dodecenylsuccinate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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